4-Ethyl-2,3,3,4-tetramethylhexane

• CAS No.: 62185-07-3
• Molecular Formula: C12H26
• Molecular Weight: 170.33 g/mol
• IUPAC Name: 4-ethyl-2,3,3,4-tetramethylhexane
• InChI: InChI=1S/C12H26/c1-8-12(7,9-2)11(5,6)10(3)4/h10H,8-9H2,1-7H3
• InChI Key: YVKQGHGRZXUTNK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC)C(C)(C)C(C)C

Description

4-Ethyl-2,3,3,4-tetramethylhexane (C₁₀H₂₂) is a highly branched alkane characterized by an ethyl group at the 4-position and methyl groups at the 2, 3, 3, and 4 positions of a hexane backbone. Its structural complexity arises from the combination of ethyl and multiple methyl substituents, leading to significant steric interactions.

Comparison with Similar Compounds

Research Implications

• Thermodynamic Modeling : The compound’s steric bulk challenges group contribution models, highlighting the need for advanced computational methods (e.g., ab initio calculations) for accurate property prediction .
• Industrial Applications : Branched alkanes are valued in high-octane fuels and low-viscosity lubricants. The ethyl-methyl branching in this compound may optimize combustion efficiency while minimizing carbon deposition .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 4-Ethyl-2,3,3,4-tetramethylhexane, and how can reaction efficiency be optimized?

• Methodological Answer : Retrosynthetic analysis using AI-powered tools (e.g., Reaxys or Pistachio models) can identify feasible pathways, such as alkylation of 3,3-dimethylhexane derivatives with ethyl halides. Catalytic hydrogenation of alkene intermediates may improve yield. Optimize reaction conditions (temperature: 80–120°C, solvent: hexane/toluene) and employ GC-MS for purity validation . Purification via fractional distillation or column chromatography (silica gel, hexane/ethyl acetate) is critical for isolating the target compound .

Q. How do branching patterns influence the physical properties of 4-Ethyl-2,3,3,4-tetramethylhexane compared to its structural isomers?

• Methodological Answer : Compare boiling points, density, and solubility using computational tools (e.g., ChemDraw 3D) and experimental data. For example, increased branching reduces boiling points due to lower surface area (e.g., 4-ethyl-2,3,3,4-tetramethylhexane vs. 3-ethyl-2,2,4-trimethylhexane). Solubility in nonpolar solvents (logP ~5.2) can be validated via octanol-water partitioning assays .

Q. What analytical techniques are most reliable for confirming the structure of 4-Ethyl-2,3,3,4-tetramethylhexane?

• Methodological Answer : Use $^1$H/$^13$C NMR to resolve methyl/ethyl group signals (e.g., δ 0.8–1.5 ppm for CH$_3$ groups). High-resolution MS (EI mode) confirms molecular weight (C$_{11}$H$_{24}$, m/z 156.23). IR spectroscopy identifies C-H stretching (2850–2960 cm$^{-1}$) .

Advanced Research Questions

Q. What computational methods are suitable for predicting the conformational stability of 4-Ethyl-2,3,3,4-tetramethylhexane?

• Methodological Answer : Density Functional Theory (DFT) at the B3LYP/6-31G(d,p) level calculates energy minima for staggered vs. eclipsed conformers. Molecular dynamics simulations (Amber force field) model thermal fluctuations at 298K. Compare results with X-ray crystallography data if available .

Q. How can contradictions in reported thermodynamic data (e.g., enthalpy of vaporization) for branched alkanes like 4-Ethyl-2,3,3,4-tetramethylhexane be resolved?

• Methodological Answer : Cross-validate experimental setups (e.g., static vs. dynamic vaporization methods). Calibrate instruments using NIST-certified standards. Apply group-contribution models (e.g., Joback method) to predict ΔvapH° and compare with empirical data .

Q. What strategies mitigate steric hindrance challenges during functionalization of 4-Ethyl-2,3,3,4-tetramethylhexane?

• Methodological Answer : Use bulky catalysts (e.g., Pd(OAc)$_2$ with P(t-Bu)$_3$) to direct regioselectivity in cross-coupling reactions. Low-temperature conditions (−20°C) reduce competing side reactions. Monitor progress via in-situ FTIR .

Data-Driven Research Questions

Q. How does 4-Ethyl-2,3,3,4-tetramethylhexane compare to linear alkanes in chromatographic retention studies?

• Methodological Answer : Perform GC analysis (HP-5 column, 30m × 0.32mm) with a temperature gradient (50°C to 250°C at 10°C/min). Branched alkanes exhibit shorter retention times (e.g., 12.3 min vs. 14.7 min for n-undecane) due to reduced interaction with stationary phases .

Q. What are the challenges in quantifying trace impurities in 4-Ethyl-2,3,3,4-tetramethylhexane samples?

• Methodological Answer : Use headspace GC-MS with selective ion monitoring (SIM) to detect ppm-level contaminants (e.g., residual ethyl bromide). Validate with spike-recovery experiments (85–110% recovery range) .